Cas no 1226427-72-0 (N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzamide)

N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzamide is a heterocyclic benzamide derivative featuring both furan and thiophene moieties. Its unique structure, incorporating nitrogen and sulfur heteroatoms, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential reactivity for further functionalization, enabling applications in drug discovery and material science. Its dual heterocyclic framework may contribute to enhanced binding affinity in biologically active molecules, particularly in the development of CNS-targeting agents or antimicrobial compounds. The presence of aromatic systems also suggests utility in coordination chemistry or as a ligand precursor. This compound's synthetic versatility and structural complexity offer opportunities for tailored modifications in specialized chemical applications.
N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzamide structure
1226427-72-0 structure
Product Name:N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzamide
CAS No:1226427-72-0
MF:C17H15NO2S
MW:297.3715031147
CID:5918138
PubChem ID:49670491
Update Time:2025-06-08

N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzamide
    • N-[(furan-2-yl)methyl]-N-[(thiophen-3-yl)methyl]benzamide
    • F5854-2313
    • SR-01000925480-1
    • 1226427-72-0
    • CCG-285668
    • SR-01000925480
    • AKOS024522509
    • N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzamide
    • Inchi: 1S/C17H15NO2S/c19-17(15-5-2-1-3-6-15)18(11-14-8-10-21-13-14)12-16-7-4-9-20-16/h1-10,13H,11-12H2
    • InChI Key: NCDOBWQLTHINEC-UHFFFAOYSA-N
    • SMILES: C(N(CC1=CC=CO1)CC1C=CSC=1)(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 297.08234989g/mol
  • Monoisotopic Mass: 297.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 61.7Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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